Cas no 1172450-67-7 (N-phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1,3-thiazol-2-amine)

• Product Name: N-phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1,3-thiazol-2-amine
• CAS No: 1172450-67-7
• MF: C₁₉H₁₇N₃OS
• MW: 335.422782659531
• CID: 6271409
• PubChem ID: 44069556
• Update Time: 2025-07-19

N-phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1,3-thiazol-2-amine
• AKOS024508454
• (2-anilino-1,3-thiazol-4-yl)-(3,4-dihydro-1H-isoquinolin-2-yl)methanone
• (3,4-dihydroisoquinolin-2(1H)-yl)(2-(phenylamino)thiazol-4-yl)methanone
• 1172450-67-7
• F5448-0072

• Inchi： 1S/C19H17N3OS/c23-18(22-11-10-14-6-4-5-7-15(14)12-22)17-13-24-19(21-17)20-16-8-2-1-3-9-16/h1-9,13H,10-12H2,(H,20,21)
• InChI Key： GJEBOKBUIQJVLV-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC=CC=2)=NC(=C1)C(N1CC2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 335.10923335g/mol
• Monoisotopic Mass: 335.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 73.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on N-phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1,3-thiazol-2-amine

Recent Advances in the Study of N-phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1,3-thiazol-2-amine (CAS: 1172450-67-7)

The compound N-phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1,3-thiazol-2-amine (CAS: 1172450-67-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazole derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1,3-thiazol-2-amine to enhance its pharmacological properties. Researchers have employed various synthetic strategies, including multicomponent reactions and solid-phase synthesis, to improve the yield and purity of the compound. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been utilized to confirm the structural integrity and purity of the synthesized derivatives.

In vitro and in vivo studies have demonstrated that N-phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1,3-thiazol-2-amine exhibits promising activity against a range of biological targets. Notably, the compound has shown potent inhibitory effects on specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of inflammatory diseases. Additionally, preliminary data suggest that the compound may have anticancer properties, with observed activity against certain cancer cell lines. Further mechanistic studies are underway to elucidate the precise molecular interactions responsible for these effects.

The pharmacokinetic and pharmacodynamic profiles of N-phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1,3-thiazol-2-amine have also been investigated. Studies have revealed favorable absorption and distribution characteristics, although challenges related to metabolic stability and bioavailability remain to be addressed. Researchers are exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to overcome these limitations and enhance the compound's therapeutic potential.

In conclusion, N-phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1,3-thiazol-2-amine (CAS: 1172450-67-7) represents a promising scaffold for the development of novel therapeutic agents. Ongoing research efforts are focused on optimizing its chemical and biological properties, with the ultimate goal of advancing it into clinical trials. The compound's unique structural features and diverse biological activities make it a valuable subject of study in the field of chemical biology and medicinal chemistry.